Cas no 61044-97-1 (Pyrimidine, 4-chloro-2-(methylthio)-5-phenyl-)

• Product Name: Pyrimidine, 4-chloro-2-(methylthio)-5-phenyl-
• CAS No: 61044-97-1
• MF: C₁₁H₉ClN₂S
• MW: 236.720559835434
• CID: 4064929
• PubChem ID: 11020900
• Update Time: 2025-04-22

Pyrimidine, 4-chloro-2-(methylthio)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(methylthio)-5-phenyl-
• 61044-97-1
• 4-chloro-2-methylthio-5-phenylpyrimidine
• 2-methylsulphenyl-4-chloro-5-phenyl-pyrimidine
• DTXSID901268571
• SCHEMBL5413737
• 4-chloro-2-(methylthio)-5-phenylpyrimidine
• GNJCIRMYWZTLFI-UHFFFAOYSA-N

• Inchi： 1S/C11H9ClN2S/c1-15-11-13-7-9(10(12)14-11)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： GNJCIRMYWZTLFI-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(C2=CC=CC=C2)C(Cl)=N1

Computed Properties

• Exact Mass: 236.0174972Da
• Monoisotopic Mass: 236.0174972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.1Ų